1-(Tert-butyl)-3-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-tert-butyl-3-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]urea
• InChI: InChI=1S/C15H25N5O/c1-15(2,3)19-14(21)18-11-12-5-9-20(10-6-12)13-16-7-4-8-17-13/h4,7-8,12H,5-6,9-11H2,1-3H3,(H2,18,19,21)
• InChI Key: SNVSLCBOVBYMOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NCC1CCN(CC1)C2=NC=CC=N2
• Molecular Formula: C15H25N5O
• Molecular Weight: 291.39 g/mol

Description

1-(Tert-butyl)-3-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as TAK-659 and belongs to the class of kinase inhibitors. It has been found to be effective in treating various diseases and disorders, including cancer, autoimmune diseases, and inflammatory conditions.

Scientific Research Applications

Control of Site of Lithiation

The compound's structural components play a crucial role in lithiation processes, where specific site selectivity in the lithiation of related pyridine derivatives can lead to high yields of substituted products. This process is essential for creating complex molecules with potential applications in drug development and materials science (Smith et al., 2013).

Hydrogen Bonding and Complex Formation

The study on N-(pyridin-2-yl),N'-substituted ureas reveals insights into the substituent effect on complexation with hydrogen bonding counterparts. This research is significant for understanding molecular interactions, which could inform the design of new molecular sensors or catalysts (Ośmiałowski et al., 2013).

Modification for Analgesic Activity

The chemical modification of N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide, a related compound, for improved pharmacological profiles highlights the potential for developing new analgesics with reduced side effects, demonstrating the compound's relevance in therapeutic applications (Nie et al., 2020).

Renin Inhibitors for Hypertension

Benzimidazole derivatives, structurally related to the queried compound, have been optimized to improve pharmacokinetic profiles while maintaining potent renin inhibitory activity. This advancement offers promising avenues for the development of new antihypertensive drugs (Tokuhara et al., 2018).

Nonlinear Optical Properties

Ionic liquids featuring similar structural motifs demonstrate that altering the alkyl chain length can significantly enhance their nonlinear optical properties. These findings suggest potential applications in the development of optical devices and materials science (Castellanos-Águila et al., 2019).

Antimicrobial and Antioxidant Agents

Pyrimidinyl benzazolyl urea derivatives, with structural similarities, exhibit significant antimicrobial and antioxidant activities. This research underscores the compound's potential for developing new antimicrobial agents and antioxidants, contributing to pharmaceutical and health-related fields (Basha et al., 2021).